Cas no 60683-30-9 (O-Ethyl-N,N'-diisopropylisourea)

• Product Name: O-Ethyl-N,N'-diisopropylisourea
• CAS No: 60683-30-9
• MF: C₉H₂₀N₂O
• MW: 172.2679
• MDL: MFCD24554718
• CID: 2200340
• PubChem ID: 253662231
• Update Time: 2025-09-26

O-Ethyl-N,N'-diisopropylisourea Chemical and Physical Properties

Names and Identifiers

• O-Ethyl-N,N'-diisopropylisourea
• N,N'-Diisopropylcarbamimidic Acid Ethyl Ester
• Ethyl N,N'-Diisopropylcarbamimidate
• ethyl N,N'-di(propan-2-yl)carbamimidate
• ethyl N,N'-diisopropyl-carbamimidate
• E1058
• D90590
• (Isopropylamino)(isopropylimino)(ethyloxy)methane
• (Z)-N,N'-diisopropylethoxymethanimidamide
• 60683-30-9
• AUCYHQMYJIEKBO-UHFFFAOYSA-N
• CS-0454116
• BS-52640
• SCHEMBL11052178
• EthylN,N''-diisopropylcarbamimidate
• MFCD24554718

• MDL： MFCD24554718
• Inchi： 1S/C9H20N2O/c1-6-12-9(10-7(2)3)11-8(4)5/h7-8H,6H2,1-5H3,(H,10,11)
• InChI Key： AUCYHQMYJIEKBO-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])/C(=N\C([H])(C([H])([H])[H])C([H])([H])[H])/N([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.6

Experimental Properties

• Density: 0.8620
• Boiling Point: 65°C/10mmHg(lit.)
• Refractive Index: 1.4290-1.4330

O-Ethyl-N,N'-diisopropylisourea Security Information

• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids Isoureas
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds

Additional information on O-Ethyl-N,N'-diisopropylisourea

Comprehensive Analysis of O-Ethyl-N,N'-diisopropylisourea (CAS No. 60683-30-9): Properties, Applications, and Industry Insights

O-Ethyl-N,N'-diisopropylisourea (CAS No. 60683-30-9) is a specialized organic compound widely recognized in synthetic chemistry and pharmaceutical research. Its molecular structure, characterized by an ethyl group and two isopropyl substituents, makes it a versatile intermediate for nucleophilic reactions and peptide coupling. The compound's unique properties, such as its solubility in organic solvents and stability under controlled conditions, have garnered attention across academic and industrial laboratories.

In recent years, the demand for O-Ethyl-N,N'-diisopropylisourea has surged due to its role in synthesizing bioactive molecules and agrochemicals. Researchers frequently search for "60683-30-9 solubility" or "O-Ethyl-N,N'-diisopropylisourea synthesis protocol," reflecting its practical relevance. The compound's compatibility with green chemistry principles—such as reduced waste generation—aligns with the global shift toward sustainable manufacturing. This has led to innovations in catalytic applications and solvent-free reactions.

From a technical perspective, O-Ethyl-N,N'-diisopropylisourea exhibits a balanced reactivity profile, enabling selective transformations without excessive byproducts. Its use in protecting-group strategies for amines and carboxylates is particularly notable. Industry professionals often inquire about "CAS 60683-30-9 safety data" or "scalable production methods," emphasizing the need for reliable handling guidelines and cost-effective synthesis routes. Advanced analytical techniques like NMR and HPLC are routinely employed to verify its purity.

The compound's adaptability extends to material science, where it serves as a precursor for polymer cross-linking agents. With growing interest in "high-performance polymers" and "smart materials," 60683-30-9 has emerged as a candidate for modifying surface properties and enhancing thermal stability. Furthermore, its role in click chemistry and bioconjugation has opened avenues for drug delivery system development, a trending topic in biomedical research.

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In conclusion, O-Ethyl-N,N'-diisopropylisourea (CAS No. 60683-30-9) represents a intersection of innovation and practicality. Its applications span from small-molecule synthesis to advanced materials, driven by its tunable reactivity and compatibility with modern synthetic methodologies. Ongoing research into its mechanistic pathways and eco-friendly derivatives ensures its continued relevance in a competitive chemical landscape.